molecular formula C16H15FN4 B8278300 2-[5-(4-Fluorophenyl)-3-isopropyl-1H-pyrazol-1-YL]pyrazine

2-[5-(4-Fluorophenyl)-3-isopropyl-1H-pyrazol-1-YL]pyrazine

Cat. No.: B8278300
M. Wt: 282.32 g/mol
InChI Key: MKFNBHOWPCCGSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[5-(4-Fluorophenyl)-3-isopropyl-1H-pyrazol-1-YL]pyrazine is a useful research compound. Its molecular formula is C16H15FN4 and its molecular weight is 282.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H15FN4

Molecular Weight

282.32 g/mol

IUPAC Name

2-[5-(4-fluorophenyl)-3-propan-2-ylpyrazol-1-yl]pyrazine

InChI

InChI=1S/C16H15FN4/c1-11(2)14-9-15(12-3-5-13(17)6-4-12)21(20-14)16-10-18-7-8-19-16/h3-11H,1-2H3

InChI Key

MKFNBHOWPCCGSE-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=NN(C(=C1)C2=CC=C(C=C2)F)C3=NC=CN=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

The hydrazino pyrazine (20.20 g, 183 mmol, prepared as in J. Orq. Chem., 27, 3243 (1962)) was added in portions to the 1,3-diketone (34.7 g, 167 mmol, prepared in Example 1, Step A) in glacial acetic acid (400 mL). The reaction was refluxed for 2 hours, concentrated, and partitioned between EtOAc and K2CO3 (aq). The organics were dried (MgSO4) and evaporated to give a brown solid. Recrystallization from hexanes afforded 29.27 g (62%) of a cream colored solid.
Quantity
20.2 g
Type
reactant
Reaction Step One
Quantity
34.7 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One

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